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Compound of Interest

Compound Name: 1-(Cyclohexylmethyl)piperazine

Cat. No.: B1349345

Technical Profile: 1-
(Cyclohexylmethyl)piperazine

InChl Key: LRPGNFROBDUREU-UHFFFAOYSA-N[1]
SMILES String: CLCCC(CC1)CN2CCNCC2[1]

This technical guide provides the key identifiers for 1-(Cyclohexylmethyl)piperazine and
summarizes its known physicochemical properties. An extensive search for detailed
experimental studies, quantitative biological data, and specific signaling pathways for this
compound did not yield sufficient public information to fulfill the requirements for an in-depth
technical guide, including detailed experimental protocols and pathway visualizations.

While specific data for 1-(Cyclohexylmethyl)piperazine is limited, the broader class of
piperazine derivatives is well-studied in medicinal chemistry. These compounds are recognized
for their versatile pharmacological activities, which include but are not limited to, antimicrobial,
anticancer, and central nervous system (CNS) effects.[2] The structural characteristics of the
piperazine ring allow for extensive modifications, leading to a wide range of biological actions.

[2]

Physicochemical Properties
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A summary of the available quantitative data for 1-(Cyclohexylmethyl)piperazine is presented

below.
Property Value Source
Molecular Formula C11H22N2
Molecular Weight 182.31 g/mol
Boiling Point 230-231 °C [1]
Density 0.938 g/mL at 25 °C [1]
Refractive Index n20/D 1.4950 [1]
Flash Point 87.8 °C (closed cup) [1]
Assay Purity 97% [1]

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 1-
(Cyclohexylmethyl)piperazine are not available in the public domain based on the conducted
literature search.

Signaling Pathways and Logical Relationships

Due to the absence of specific research detailing the mechanism of action or biological targets
of 1-(Cyclohexylmethyl)piperazine, a signaling pathway diagram cannot be provided. For
illustrative purposes, a conceptual workflow for the initial screening of a novel piperazine
derivative is presented below.
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No Significant Activity

Caption: Conceptual workflow for the initial biological evaluation of a test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [InChl key and SMILES string for 1-
(Cyclohexylmethyl)piperazine.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349345#inchi-key-and-smiles-string-for-1-
cyclohexylmethyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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